Cas no 1807140-59-5 (4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid
• CAS No: 1807140-59-5
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4898227
• Update Time: 2025-07-20

4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid

• Inchi： 1S/C8H6F2N2O4/c1-3-5(6(9)10)4(8(13)14)2-11-7(3)12(15)16/h2,6H,1H3,(H,13,14)
• InChI Key： VJDAQTOESJPVJQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 232.03
• Monoisotopic Mass: 232.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid (CAS No. 1807140-59-5)

4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid (CAS No. 1807140-59-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and nitro functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid make it a valuable intermediate in medicinal chemistry. The presence of the carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. Recent studies highlight its utility in designing small-molecule therapeutics targeting metabolic disorders and inflammatory diseases. Its nitropyridine core is particularly noteworthy for its electron-withdrawing properties, which can influence the pharmacokinetics of resulting compounds.

In the context of green chemistry trends, CAS No. 1807140-59-5 has been investigated for its potential in sustainable synthesis routes. The difluoromethyl group is often employed to improve metabolic stability in drug candidates, aligning with the pharmaceutical industry's focus on long-acting formulations. This compound's compatibility with catalytic reactions and microwave-assisted synthesis further enhances its appeal to modern researchers seeking efficient, scalable production methods.

Analytical characterization of 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's high purity (>98%) and structural integrity, critical parameters for preclinical studies. The nitro group's redox activity has prompted investigations into its electrochemical behavior, with potential implications for sensor development and bioimaging applications.

From a commercial perspective, CAS No. 1807140-59-5 is available through specialized chemical suppliers serving the life sciences sector. Pricing and availability fluctuate based on custom synthesis demand and bulk order volumes. The compound's storage typically requires protection from light and moisture at controlled temperatures, following standard protocols for nitroaromatic compounds.

Emerging research directions include exploring 4-(Difluoromethyl)-3-methyl-2-nitropyridine-5-carboxylic acid's potential in covalent inhibitor design, leveraging its electrophilic centers for targeted protein modification. Computational chemistry studies utilizing molecular docking and QSAR modeling are helping predict its interactions with biological targets, accelerating hit-to-lead optimization processes in drug discovery pipelines.

Regulatory considerations for handling this compound align with general laboratory safety standards for organic intermediates. While not classified as hazardous under current GHS criteria, appropriate PPE including gloves and eye protection is recommended during manipulation. The scientific community continues to document its applications through peer-reviewed publications and patent filings, particularly in jurisdictions with active pharmaceutical innovation ecosystems.

The future outlook for 1807140-59-5 remains promising as structure-activity relationship studies uncover new therapeutic possibilities. Its combination of fluorine substitution and aromatic nitro functionality positions it as a versatile scaffold for addressing challenges in drug resistance and selectivity enhancement. Ongoing optimization of synthetic routes may further improve its accessibility for academic and industrial research programs worldwide.